N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methylphenyl)oxalamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-N'-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methylphenyl]oxamide
• InChI: InChI=1S/C20H21N3O6S/c1-13-3-5-15(23-7-2-8-30(23,26)27)10-16(13)22-20(25)19(24)21-11-14-4-6-17-18(9-14)29-12-28-17/h3-6,9-10H,2,7-8,11-12H2,1H3,(H,21,24)(H,22,25)
• InChI Key: PQHAJKGZLKLCGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CCCS2(=O)=O)NC(=O)C(=O)NCC3=CC4=C(C=C3)OCO4
• Molecular Formula: C20H21N3O6S
• Molecular Weight: 431.5 g/mol

Description

The compound N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methylphenyl)oxalamide is a complex molecule that may be related to various heterocyclic compounds and oxalamide derivatives. While the specific compound is not directly discussed in the provided papers, insights can be drawn from related structures and their properties.

Synthesis Analysis

The synthesis of related heterocyclic compounds often involves multi-step reactions that can include techniques such as copper-catalyzed azide-alkyne cycloaddition (CuAAC) , photochemical reactions , and palladium-catalyzed oxidative aminocarbonylation-cyclization . These methods can be used to construct complex molecular scaffolds with high precision and can potentially be adapted to synthesize the compound .

Molecular Structure Analysis

The molecular structure of related compounds, such as oxazolidin-2-ones, often features planar or nearly planar arrangements of certain moieties, as well as significant dihedral angles between rings, which can affect the molecule's properties and interactions . The stereochemistry of these compounds can be crucial, as seen in the preservation of axial chirality during photochemical reactions .

Chemical Reactions Analysis

Heterocyclic compounds like those related to the target molecule can undergo various chemical reactions. For instance, the synthesis of oxazolidin-2-one derivatives can involve intramolecular N-alkylation . The reactivity of these compounds can be influenced by the presence of substituents and the overall molecular conformation.

Physical and Chemical Properties Analysis

The physical and chemical properties of related compounds can be influenced by their molecular structure. For example, the presence of intermolecular interactions such as C—H⋯O and C—H⋯π can affect the crystal packing and stability of the compound . Additionally, the presence of atropisomerism can lead to interesting NMR spectral features due to hindrance to free rotation around single bonds .

Scientific Research Applications

Antiviral Applications

The compound has been found to have potential antiviral applications, particularly in the inhibition of HIV. A series of related compounds, including derivatives of N1-(benzo[d][1,3]dioxol-5-ylmethyl), exhibited significant activity against the HIV-1 virus, with some showing high inhibitory potency comparable to known HIV-1 inhibitors. These compounds demonstrated low toxicity and a good inhibitory effect on various strains of HIV, indicating their potential as antiviral agents (Li et al., 2020).

Synthesis and Spectral Analysis

The compound is also significant in the field of synthetic chemistry and spectral analysis. Research on similar compounds has shown that they can undergo complex reactions leading to the formation of novel chemical structures, which are then analyzed using various techniques like elemental analysis and spectral data. These compounds are essential for understanding chemical interactions and for the development of new materials (Gomaa, 2011).

Anti-Inflammatory Applications

Compounds related to N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methylphenyl)oxalamide have been synthesized and evaluated for their anti-inflammatory properties. These compounds showed promising anti-inflammatory activity in both in vitro and in vivo models, further emphasizing the therapeutic potential of such compounds (Nikalje et al., 2015).

Chemical Synthesis and Molecular Architecture

The compound and its derivatives are also significant in the field of chemical synthesis and molecular architecture. Studies have focused on the synthesis of related oxalamides and their molecular structures, providing insights into their chemical properties and potential applications in various fields, including materials science and pharmaceuticals (Mamedov et al., 2016).